Cas no 2138135-81-4 (tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate
• CAS No: 2138135-81-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6021760
• PubChem ID: 165717416
• Update Time: 2025-06-10

tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate
• 2138135-81-4
• EN300-1083526

• Inchi： 1S/C14H27NO2/c1-5-11-6-8-14(10-15,9-7-11)12(16)17-13(2,3)4/h11H,5-10,15H2,1-4H3
• InChI Key： JWKYATFGHLAKPU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate

Professional Introduction to Tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate (CAS No. 2138135-81-4)

Tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate, identified by the chemical abstracts service number CAS No. 2138135-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework composed of a cyclohexane ring substituted with an amine-methyl group and an ester functionality, presents a versatile scaffold for further chemical manipulation and biological evaluation. The presence of both tert-butyl and ethyl substituents on the cyclohexane core introduces steric and electronic effects that can modulate the reactivity and binding properties of the molecule, making it a promising candidate for drug discovery initiatives.

The synthesis of tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or its derivatives. The introduction of the amine-methyl group at the 1-position of the cyclohexane ring is often achieved through nucleophilic addition reactions, while the esterification at the 1-carboxyl position requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance the efficiency and selectivity of these transformations, reflecting the growing sophistication in synthetic organic chemistry.

In recent years, tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it amenable to further derivatization into bioactive molecules targeting various biological pathways. For instance, modifications at the amine-methyl group can introduce pharmacophores that interact with enzymes or receptors, while the ester functionality can serve as a handle for prodrug formulations or peptidomimetic design. The tert-butyl group, known for its steric bulk, can enhance metabolic stability and binding affinity, whereas the ethyl substituent may influence solubility and pharmacokinetic profiles.

One of the most compelling applications of this compound lies in its potential as a precursor to small-molecule inhibitors for therapeutic targets associated with neurological disorders. Preliminary studies have suggested that derivatives of tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate exhibit inhibitory activity against enzymes implicated in neurodegeneration. The cyclohexane scaffold provides a rigid framework that mimics natural amino acid residues, facilitating interactions with protein targets. Additionally, the presence of both amine and ester functionalities allows for diverse chemical modifications to optimize potency and selectivity. These findings align with broader trends in medicinal chemistry where structural diversity combined with rational design principles is leveraged to develop next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the value of advanced intermediates like tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate in accelerating drug discovery pipelines. By providing a robust platform for molecular optimization, this compound enables researchers to rapidly explore structure-activity relationships (SAR) without having to start from scratch. Collaborative efforts between academic institutions and pharmaceutical companies have furthered these investigations by employing computational modeling and high-throughput screening techniques to identify promising derivatives. Such interdisciplinary approaches are critical in navigating the complexities of modern drug development, where rapid iteration and data-driven decision-making are essential.

From a synthetic chemistry perspective, tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate exemplifies how functional group interconversion can unlock new possibilities for molecular construction. The ability to transform this intermediate into a wide array of derivatives underscores its versatility as a building block. Recent advances in flow chemistry have also enabled more efficient production methods for such compounds, reducing reaction times and improving scalability—a critical consideration for industrial applications. These innovations highlight how continuous advancements in synthetic methodologies are shaping the future of pharmaceutical research.

The biological evaluation of tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate derivatives has revealed intriguing pharmacological profiles that warrant further exploration. In vitro assays have demonstrated potential activity against targets relevant to inflammatory diseases, cancer, and metabolic disorders. The unique combination of structural features—amine-methyl group, ester functionality, cyclohexane core with tert-butyl and ethyl substituents—provides multiple points for interaction with biological systems. This polypharmacophoric nature could be exploited to develop dual-action or multi-target drugs that offer enhanced therapeutic benefits compared to single-target agents.

As interest in bioorthogonal chemistry grows, compounds like tert-butyl 1-(aminomethyl)-4-ethylcyclohexane-1-carboxylate are being investigated for their role in labeling biomolecules within living systems. The amine-methyl group serves as an excellent handle for conjugation reactions using azides or alkynes via click chemistry principles—a strategy widely employed in proteomics and imaging applications. Such applications underscore the compound's relevance beyond traditional drug discovery efforts toward broader biomedical research tools.

The future direction for research involving tert-butyl 1-(aminomethyl)-4-ethnic-cyclohexane-1-carboxylate will likely focus on expanding its utility through novel synthetic routes and exploring its potential in preclinical studies. Collaborative projects between synthetic chemists and biologists will be instrumental in translating laboratory findings into tangible therapeutic outcomes. Furthermore, regulatory considerations will play a crucial role as these compounds move closer to clinical translation—a process that requires rigorous evaluation by health authorities worldwide.